Cas no 1261778-76-0 (1-Methyl-2-nitro-3-(trifluoromethoxy)benzene)

• Product Name: 1-Methyl-2-nitro-3-(trifluoromethoxy)benzene
• CAS No: 1261778-76-0
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4691979
• Update Time: 2023-08-15

1-Methyl-2-nitro-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-3-(trifluoromethoxy)toluene
• 2-NITRO-3-TRIFLUOROMETHOXYTOLUENE
• 1-Methyl-2-nitro-3-(trifluoromethoxy)benzene

• Inchi： 1S/C8H6F3NO3/c1-5-3-2-4-6(7(5)12(13)14)15-8(9,10)11/h2-4H,1H3
• InChI Key： YALCBKRTRYCOCJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C)=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 3.3
• Topological Polar Surface Area: 55